Cas no 1343301-02-9 (Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate)
1343301-02-9 structure
Product Name:Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
CAS No:1343301-02-9
MF:C8H15NO2
MW:157.210202455521
CID:5701706
PubChem ID:64231723
Update Time:2023-10-14
Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 1-(aminomethyl)-3-methyl-, methyl ester
- methyl1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
- methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
- 1343301-02-9
- EN300-1122282
- AKOS013552402
- Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate
-
- Inchi: 1S/C8H15NO2/c1-6-3-8(4-6,5-9)7(10)11-2/h6H,3-5,9H2,1-2H3
- InChI Key: OZNOZACJQYGPRM-UHFFFAOYSA-N
- SMILES: C1(CN)(C(OC)=O)CC(C)C1
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.035±0.06 g/cm3(Predicted)
- Boiling Point: 202.9±13.0 °C(Predicted)
- pka: 10.27±0.29(Predicted)
Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122282-0.05g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1122282-0.1g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1122282-0.25g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1122282-0.5g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1122282-1.0g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1122282-2.5g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1122282-5.0g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1122282-10.0g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 10g |
$5405.0 | 2023-06-09 | ||
| Enamine | EN300-1122282-1g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1122282-5g |
methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate |
1343301-02-9 | 95% | 5g |
$2858.0 | 2023-10-27 |
Methyl 1-(aminomethyl)-3-methylcyclobutane-1-carboxylate Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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